Cas no 37519-14-5 (3-Hydroxyacetaminophen)

• Product Name: 3-Hydroxyacetaminophen
• CAS No: 37519-14-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00871145
• CID: 825693
• PubChem ID: 161950
• Update Time: 2025-07-26

3-Hydroxyacetaminophen Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXYACETAMINOPHEN
• Acetaminophen metabolite 3-hydroxy-acetaminophen
• N-(3,4-dihydroxyphenyl)acetamide
• DA-70487
• MFCD00871145
• 3-hydroxy-paracetamol
• ACETANILIDE, 3',4'-DIHYDROXY-
• N-(3,4-Dihydroxyphenyl)acetamide #
• AKOS006273180
• DTXSID50190960
• Acetamide, N-(3,4-dihydroxyphenyl)-
• UNII-IX22A3NJLN
• IX22A3NJLN
• N-(3,4-Dihdyroxyphenyl)acetamide
• S10202
• BS-28150
• HY-G0004
• NS00116103
• 4-Acetylaminopyrocatechol
• Acetaminophenmetabolite3-hydroxy-acetaminophen
• N-[3,4-bis(oxidanyl)phenyl]ethanamide
• Q27280929
• A826172
• 37519-14-5
• SCHEMBL3192352
• DTXCID90113451
• PD100518
• 3-Hydroxyacetaminophen

• MDL： MFCD00871145
• Inchi： 1S/C8H9NO3/c1-5(10)9-6-2-3-7(11)8(12)4-6/h2-4,11-12H,1H3,(H,9,10)
• InChI Key： IPFBMHOMTSBTSU-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)NC(C)=O)O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 170-172°C
• Boiling Point: 444.7±35.0 °C at 760 mmHg
• Flash Point: 249.1±28.7 °C
• Refractive Index: 1.664
• PSA: 69.56000
• LogP: 1.12920

3-Hydroxyacetaminophen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides